JW-1
Overview
Description
JW-1 is a highly fluorescent, cell penetrable, inhibitor of HDAC6.
Scientific Research Applications
Joined Wing Flight Demonstrator Aircraft
- Overview : Research on a joined-wing flight demonstrator aircraft, named JW-1, was conducted at NASA Ames Research Center. This aircraft utilized the fuselage, engines, and undercarriage of the existing NASA AD-1 flight demonstrator aircraft. The design objectives, methods, and constraints were presented, along with wind tunnel test results confirming the aircraft's satisfactory flying qualities for a flight demonstrator (Smith, Cliff, & Kroo, 1987).
Laser-Optical Disdrometer Evaluation
- Study Purpose : This study evaluated the performance of the upgraded laser-optical OTT Particle Size Velocity (Parsivel2; P2) disdrometer, comparing it with the OTT Parsivel (P1) and Joss–Waldvogel (JW) disdrometers. The research was focused on raindrop size distribution measurements at NASA’s Goddard Space Flight Center (Tokay, Wolff, & Petersen, 2014).
Molecular Cloud Core Collapse Research
- Research Funding : This research, which involved the study of the collapse of a molecular cloud core to stellar densities using radiation non-ideal magnetohydrodynamics, acknowledged support from the European Research Council and the Australian Research Council. The calculations were performed on the University of Exeter Supercomputer (Wurster, Bate, & Price, 2018).
Monitoring Ions Accumulation in Trees
- Research Focus : A study on organic electrochemical transistor (OECT) based sensors for monitoring in vivo plant traits like xylem sap concentration. The study tested the hypothesis that the response of an OECT implanted in the trunk of olive trees is inversely proportional to the water flux density (Jw) through the plant (Amato et al., 2021).
J-PARC Spallation Neutron Source
- Project Overview : The J-PARC project aimed at constructing high-intensity proton accelerators for breakthroughs in various scientific fields. The Materials and Life Science Experimental Facility (MLF) houses a 1-MW pulse neutron source (JSNS) for significant scientific and technological advancements (Ikeda, 2005).
James Webb Space Telescope (JWST) for Exoplanet Observations
- Research Potential : A workshop highlighted the potential of the James Webb Space Telescope (JWST) in transforming our understanding of exoplanets through transit observations. JWST’s sensitivity and wavelength coverage could enable accurate measurement of transits and investigate planetary atmospheres (Beichman et al., 2014).
properties
Product Name |
JW-1 |
|---|---|
Molecular Formula |
C21H16N2O5 |
Molecular Weight |
376.37 |
IUPAC Name |
N-Hydroxy-4-((6-methoxy-1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)methyl)benzamide |
InChI |
InChI=1S/C21H16N2O5/c1-28-17-10-9-16-18-14(17)3-2-4-15(18)20(25)23(21(16)26)11-12-5-7-13(8-6-12)19(24)22-27/h2-10,27H,11H2,1H3,(H,22,24) |
InChI Key |
DUDRNIOSRBCEFQ-UHFFFAOYSA-N |
SMILES |
O=C(NO)C1=CC=C(CN(C(C2=CC=C(OC)C3=CC=CC4=C23)=O)C4=O)C=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
JW1; JW 1; JW-1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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